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Compound of Interest

Compound Name:
4-Chloro-4'-fluorobutyrophenone-

d4

Cat. No.: B15292592 Get Quote

Essential Safety and Handling Guide for 4-
Chloro-4'-fluorobutyrophenone-d4
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for 4-Chloro-4'-fluorobutyrophenone-d4, a compound utilized in pharmaceutical

development and organic synthesis. The following procedures for personal protective

equipment (PPE), handling, and disposal are critical for laboratory safety.

Personal Protective Equipment (PPE)
When handling 4-Chloro-4'-fluorobutyrophenone-d4, appropriate personal protective

equipment is mandatory to prevent exposure. The recommended PPE includes:
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves
Protective gloves should be

worn.[1]

Eye and Face Protection
Safety glasses or goggles,

Face shield

Chemical goggles or safety

glasses are required. A face

shield should also be used.[1]

Skin and Body Protection
Protective clothing, Safety

shoes

Wear suitable protective

clothing and safety shoes.[1]

Respiratory Protection Respirator

In case of inadequate

ventilation, wear respiratory

protection such as a dust mask

type N95 (US).[1]

Safe Handling and Storage
Proper handling and storage procedures are crucial to maintain the stability of the compound

and the safety of laboratory personnel.

Handling:

Work in a well-ventilated area.[1][2]

Avoid breathing fumes, mist, spray, or vapors.[1][3]

Avoid contact with skin and eyes.[1][2][3]

Do not eat, drink, or smoke when using this product.[1][2]

Wash hands thoroughly after handling.[1][3]

Use spark-proof and explosion-proof equipment.[3][4]

Storage:

Store in a tightly closed container.[3][5]
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Keep in a cool, dry, and well-ventilated area.[5]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]

[4][5]

Emergency Procedures
In the event of exposure or a spill, immediate action is necessary.

First Aid Measures:

After inhalation: Move the person to fresh air. If not breathing, give artificial respiration and

seek medical attention.[1][3]

After skin contact: Wash the affected area with plenty of soap and water. Remove

contaminated clothing and seek medical advice.[1][3]

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

removing contact lenses if possible. Seek medical attention.[1][3]

After ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[1][5]

Spill Response:

Evacuate unnecessary personnel from the area.[1]

Ensure adequate ventilation.[1]

Wear appropriate PPE as outlined above.[1]

For small spills, absorb with a dry chemical absorbent. For large spills, dike the area and use

a pump or vacuum.[1]

Collect the spilled material into a suitable container for disposal.[1][3]

Prevent the product from entering drains or public waters.[1][3]
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Disposal Plan
Chemical waste must be disposed of in accordance with all local, regional, and national

regulations.

Dispose of contents and container to an approved waste disposal plant.[3][4]

One recommended method of disposal is to send the material to an authorized incinerator

equipped with an afterburner and a flue gas scrubber.[1]

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of 4-Chloro-4'-fluorobutyrophenone-d4

Start: Obtain Chemical

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in Well-Ventilated Area
(Fume Hood)

Store in Cool, Dry, Well-Ventilated Area

After Use

Spill Occurs Exposure Occurs

Generate Waste

For Next Use

Follow Spill Response Protocol
Administer First Aid

Seek Medical Attention

Dispose of Waste via
Approved Channels

End of Process
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Caption: Logical workflow for the safe handling and disposal of 4-Chloro-4'-
fluorobutyrophenone-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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